molecular formula C13H9ClO3 B1633616 2-(4-Chlorophenoxy)benzoic acid

2-(4-Chlorophenoxy)benzoic acid

Cat. No.: B1633616
M. Wt: 248.66 g/mol
InChI Key: KPENLTXCDFOSOO-UHFFFAOYSA-N
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Description

2-(4-Chlorophenoxy)benzoic acid is a useful research compound. Its molecular formula is C13H9ClO3 and its molecular weight is 248.66 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H9ClO3

Molecular Weight

248.66 g/mol

IUPAC Name

2-(4-chlorophenoxy)benzoic acid

InChI

InChI=1S/C13H9ClO3/c14-9-5-7-10(8-6-9)17-12-4-2-1-3-11(12)13(15)16/h1-8H,(H,15,16)

InChI Key

KPENLTXCDFOSOO-UHFFFAOYSA-N

SMILES

C1=CC=C(C(=C1)C(=O)O)OC2=CC=C(C=C2)Cl

Canonical SMILES

C1=CC=C(C(=C1)C(=O)O)OC2=CC=C(C=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a well stirred mixture of 15.7 g. (0.1 mole) of 2-chlorobenzoic acid and 15.0 g. (0.1 mole) of sodium iodide in 250 ml. of 4-chlorophenol was rapidly added a solution of 16 g. (0.4 mole) of sodium hydroxide dissolved in 16 ml. of water. The reaction mixture was heated and concentrated under reduced pressure to an internal temperature of about 145° C. to remove the water and excess 4-chlorophenol. The residue was then stirred at 170° C. for about 7 hours, cooled and diluted with 250 ml. of water. The aqueous solution was extracted with ethyl acetate after acidifying with dilute hydrochloric acid. The ethyl acetate extractions were washed with water, dried and concentrated under reduced pressure. The residue was recrystallized from a benzene-hexane mixture to give pure 2-(4'-chlorophenoxy)benzoic acid, m.p. 114°-115° C.
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